Cas no 189059-71-0 (Lapaquistat)

Lapaquistat structure
Product name:Lapaquistat
Lapaquistat Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidineacetic acid, 1-[2-[(3R,5S)-7-chloro-5-(2,3-dimethoxyphenyl)-1,2,3,5-tetrahydro-1-(3-hydroxy-2,2-dimethylpropyl)-2-oxo-4,1-benzoxazepin-3-yl]acetyl]-
- 4-Piperidineacetic acid, 1-[[(3R,5S)-7-chloro-5-(2,3-dimethoxyphenyl)-1,2,3,5-tetrahydro-1-(3-hydroxy-2,2-dimethylpropyl)-2-oxo-4,1-benzoxazepin-3-yl]acetyl]- (9CI)
- 4-Piperidineacetic acid, 1-[[7-chloro-5-(2,3-dimethoxyphenyl)-1,2,3,5-tetrahydro-1-(3-hydroxy-2,2-dimethylpropyl)-2-oxo-4,1-benzoxazepin-3-yl]acetyl]-, (3R-trans)-
- T 91485
- 2-[1-[2-[(3R)-7-chloro-5-(2,3-dimethoxyphenyl)-1-(3-hydroxy-2,2-dimethylpropyl)-2-oxo-5H-4,1-benzoxazepin-3-yl]acetyl]piperidin-4-yl]acetic acid
- LAPAQUISTAT
- 2-(1-(2-((3R,5S)-1-(3-hydroxy-2,2-dimethylpropyl)-7-chloro-5-(2,3- dimethoxyphenyl)-2-oxo-1,2,3,5-tetrahydrobe
- 4-Piperidineacetic acid, 1-(((3R,5S)-1-(3-(hydroxy)-2,2-dimethylpropyl)-7-chloro-5-(2,3-dimethoxyphenyl)-1,2,3,5-tetrahydro-2-oxo-4,1-benzoxazepin-3-yl)acetyl)-
- N-[(3R,5S)-7-chloro-5-(2,3-dimethoxyphenyl)-1-(3-hydroxy-2,2-dimethylpropyl)-2-oxo-1,2,3,5-tetrahydro-4,1-benzoxazepine-3-acetyl]piperidine-4-acetic acid
- HDGUKVZPMPJBFK-LEAFIULHSA-N
- PEZ79BV72X
- 2-(1-(2-((3R,5S)-7-chloro-5-(2,3-dimethoxyphenyl)-1-(3-hydroxy-2,2-dimethylpropyl)-2-oxo-1,2,3,5-tetrahydrobenzo[e][1,4]oxazepin-3-yl)acetyl)piperidin-4-yl)acetic acid
- 4-Piperidineacetic acid,1-[[(3R,5S)-7-chloro-5-(2,3-dimethoxyphenyl)-1,2,3,5-tetrahydro-1-(3-hydroxy-2,2-dimethylpropyl)-2-oxo-4,1-benzoxazepin-3-yl]acetyl]-
- Lapaquistat [INN]
- AMY24163
- BDBM50118898
- 2-(1-(2-((3R,5S)-1-(3-hydroxy-2,2-dimethylpropy
- lapaquistatum
- (1-(2-(1-(2-carboxyoxy-1,1-dimethylethyl)-7-chloro-5-(2,3-dimethoxyphenyl)-2-oxo-1,2,3,5-tetrahydrobenzo(e)(1,4)oxazepin-3-yl)acetyl)piperidin-4-yl)acetic acid
- HY-14925
- DTXSID80172294
- AKOS040741935
- (1-{2-[7-Chloro-5-(2,3-dimethoxy-phenyl)-1-(3-hydroxy-2,2-dimethyl-propyl)-2-oxo-1,2,3,5-tetrahydro-benzo[e][1,4]oxazepin-3-yl]-acetyl}-piperidin-4-yl)-acetic acid
- CS-0003638
- DTXCID5094785
- UNII-PEZ79BV72X
- EX-A5977
- MS-30637
- CHEMBL341976
- 2-[1-[2-[(3R,5S)-7-chloro-5-(2,3-dimethoxyphenyl)-1-(3-hydroxy-2,2-dimethylpropyl)-2-oxo-5H-4,1-benzoxazepin-3-yl]acetyl]piperidin-4-yl]acetic acid
- Q6488102
- 2-(1-(2-((3R,5S)-1-(3-HYDROXY-2,2-DIMETHYLPROPYL)-7-CHLORO-5-(2,3-DIMETHOXYPHENYL)-2-OXO-1,2,3,5-TETRAHYDROBENZO(E)(1,4)OXAZEPIN-3-YL)ACETYL)PIPERIDIN-4-YL)ACETIC ACID
- TAK475
- 189059-71-0
- SCHEMBL227295
- 2-(1-(2-((3R,5S)-1-(3-hydroxy-2,2-dimethylpropyl)-7-chloro-5-(2,3- dimethoxyphenyl)-2-oxo-1,2,3,5-tetrahydrobenzo(E)(1,4)oxazepin-3-yl)acetyl)piperidin-4-yl)acetic acid
- Lapaquistat
-
- Inchi: 1S/C31H39ClN2O8/c1-31(2,18-35)17-34-23-9-8-20(32)15-22(23)28(21-6-5-7-24(40-3)29(21)41-4)42-25(30(34)39)16-26(36)33-12-10-19(11-13-33)14-27(37)38/h5-9,15,19,25,28,35H,10-14,16-18H2,1-4H3,(H,37,38)/t25-,28-/m1/s1
- InChI Key: HDGUKVZPMPJBFK-LEAFIULHSA-N
- SMILES: ClC1C([H])=C([H])C2=C(C=1[H])[C@@]([H])(C1C([H])=C([H])C([H])=C(C=1OC([H])([H])[H])OC([H])([H])[H])O[C@@]([H])(C(N2C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])O[H])=O)C([H])([H])C(N1C([H])([H])C([H])([H])C([H])(C([H])([H])C(=O)O[H])C([H])([H])C1([H])[H])=O
Computed Properties
- Exact Mass: 602.23967
- Monoisotopic Mass: 602.2394939 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 42
- Rotatable Bond Count: 10
- Complexity: 942
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 126
- Molecular Weight: 603.1
Experimental Properties
- PSA: 125.84
Lapaquistat Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
ChemScence | CS-0003638-5mg |
Lapaquistat |
189059-71-0 | 99.79% | 5mg |
$820.0 | 2022-04-27 | |
ChemScence | CS-0003638-1mg |
Lapaquistat |
189059-71-0 | 99.79% | 1mg |
$280.0 | 2022-04-27 | |
1PlusChem | 1P00AMSH-5mg |
4-Piperidineacetic acid,1-[[(3R,5S)-7-chloro-5-(2,3-dimethoxyphenyl)-1,2,3,5-tetrahydro-1-(3-hydroxy-2,2-dimethylpropyl)-2-oxo-4,1-benzoxazepin-3-yl]acetyl]- |
189059-71-0 | 99% | 5mg |
$975.00 | 2024-06-17 | |
Ambeed | A1251882-5mg |
2-(1-(2-((3R,5S)-7-Chloro-5-(2,3-dimethoxyphenyl)-1-(3-hydroxy-2,2-dimethylpropyl)-2-oxo-1,2,3,5-tetrahydrobenzo[e][1,4]oxazepin-3-yl)acetyl)piperidin-4-yl)acetic acid |
189059-71-0 | 98% | 5mg |
$426.0 | 2025-03-03 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L911154-1mg |
Lapaquistat (T-91485) |
189059-71-0 | 98% | 1mg |
¥4,383.00 | 2022-01-14 | |
1PlusChem | 1P00AMSH-1mg |
4-Piperidineacetic acid,1-[[(3R,5S)-7-chloro-5-(2,3-dimethoxyphenyl)-1,2,3,5-tetrahydro-1-(3-hydroxy-2,2-dimethylpropyl)-2-oxo-4,1-benzoxazepin-3-yl]acetyl]- |
189059-71-0 | 99% | 1mg |
$347.00 | 2024-06-17 | |
MedChemExpress | HY-14925-5mg |
Lapaquistat |
189059-71-0 | 99.59% | 5mg |
¥5400 | 2024-04-16 | |
A2B Chem LLC | AE95297-1mg |
4-Piperidineacetic acid,1-[[(3R,5S)-7-chloro-5-(2,3-dimethoxyphenyl)-1,2,3,5-tetrahydro-1-(3-hydroxy-2,2-dimethylpropyl)-2-oxo-4,1-benzoxazepin-3-yl]acetyl]- |
189059-71-0 | 99% | 1mg |
$315.00 | 2024-04-20 | |
MedChemExpress | HY-14925-1mg |
Lapaquistat |
189059-71-0 | 99.59% | 1mg |
¥2800 | 2024-04-16 | |
A2B Chem LLC | AE95297-5mg |
4-Piperidineacetic acid,1-[[(3R,5S)-7-chloro-5-(2,3-dimethoxyphenyl)-1,2,3,5-tetrahydro-1-(3-hydroxy-2,2-dimethylpropyl)-2-oxo-4,1-benzoxazepin-3-yl]acetyl]- |
189059-71-0 | 99% | 5mg |
$855.00 | 2024-04-20 |
Lapaquistat Related Literature
-
Joseph G. F. Hoock,Cecilia Rossetti,Mesut Bilgin,Laura Depta,Kasper Enemark-Rasmussen,John C. Christianson,Luca Laraia Chem. Sci. 2023 14 12973
-
Dana Ameen,Timothy J. Snape Med. Chem. Commun. 2013 4 893
189059-71-0 (Lapaquistat) Related Products
- 2137585-12-5(5-amino-3-bromo-1-({spiro2.2pentan-1-yl}methyl)-1,2-dihydropyridin-2-one)
- 1261532-61-9(2-(Chloromethyl)naphthalene-5-carboxylic acid)
- 2097991-39-2(4-(1-(2-Azidoethyl)piperidin-4-yl)morpholine)
- 1010867-79-4(5-[2-(2,6-dimethylmorpholin-4-yl)ethoxy]-2-(4-phenyl-1H-pyrazol-3-yl)phenol)
- 579486-61-6(4,6-dichloro-2-ethyl-1H-imidazo4,5-cpyridine)
- 894013-49-1(N'-(2,6-dimethylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide)
- 61389-26-2(Lignoceric Acid-d4)
- 1369401-50-2(3-3-(2-methylphenyl)phenylbutan-1-amine)
- 151095-12-4(6-acetyl-1H,2H,3H-thieno2,3-b1,4thiazin-2-one)
- 2172457-51-9(3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamido-2-methylpropanoic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:189059-71-0)Lapaquistat

Purity:99%/99%
Quantity:1mg/5mg
Price ($):388/1136